5-Methyl-2-phenyl-4-[3-(3-thietanyloxy)benzylidene]-2,4-dihydro-3H-pyrazol-3-one
5-Methyl-2-phenyl-4-[3-(3-thietanyloxy)benzylidene]-2,4-dihydro-3H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
6140-42-7
VCID:
VC0374401
InChI:
InChI=1S/C20H18N2O2S/c1-14-19(20(23)22(21-14)16-7-3-2-4-8-16)11-15-6-5-9-17(10-15)24-18-12-25-13-18/h2-11,18H,12-13H2,1H3/b19-11+
SMILES:
CC1=NN(C(=O)C1=CC2=CC(=CC=C2)OC3CSC3)C4=CC=CC=C4
Molecular Formula:
C20H18N2O2S
Molecular Weight:
350.4g/mol
5-Methyl-2-phenyl-4-[3-(3-thietanyloxy)benzylidene]-2,4-dihydro-3H-pyrazol-3-one
CAS No.: 6140-42-7
Main Products
VCID: VC0374401
Molecular Formula: C20H18N2O2S
Molecular Weight: 350.4g/mol
![5-Methyl-2-phenyl-4-[3-(3-thietanyloxy)benzylidene]-2,4-dihydro-3H-pyrazol-3-one - 6140-42-7](/images/no_structure.jpg)
| CAS No. | 6140-42-7 |
|---|---|
| Product Name | 5-Methyl-2-phenyl-4-[3-(3-thietanyloxy)benzylidene]-2,4-dihydro-3H-pyrazol-3-one |
| Molecular Formula | C20H18N2O2S |
| Molecular Weight | 350.4g/mol |
| IUPAC Name | (4E)-5-methyl-2-phenyl-4-[[3-(thietan-3-yloxy)phenyl]methylidene]pyrazol-3-one |
| Standard InChI | InChI=1S/C20H18N2O2S/c1-14-19(20(23)22(21-14)16-7-3-2-4-8-16)11-15-6-5-9-17(10-15)24-18-12-25-13-18/h2-11,18H,12-13H2,1H3/b19-11+ |
| Standard InChIKey | VMAVTLARQJQLRL-YBFXNURJSA-N |
| Isomeric SMILES | CC\1=NN(C(=O)/C1=C/C2=CC(=CC=C2)OC3CSC3)C4=CC=CC=C4 |
| SMILES | CC1=NN(C(=O)C1=CC2=CC(=CC=C2)OC3CSC3)C4=CC=CC=C4 |
| Canonical SMILES | CC1=NN(C(=O)C1=CC2=CC(=CC=C2)OC3CSC3)C4=CC=CC=C4 |
| PubChem Compound | 5348500 |
| Last Modified | Nov 11 2021 |
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